A Historical and Technical Guide to Disodium Aurothiomalate in the Treatment of Rheumatoid Arthritis
A Historical and Technical Guide to Disodium Aurothiomalate in the Treatment of Rheumatoid Arthritis
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth exploration of the history, mechanism of action, clinical efficacy, and safety profile of disodium (B8443419) aurothiomalate (B1210753) in the management of rheumatoid arthritis (RA). It is intended to be a comprehensive resource for researchers, scientists, and professionals involved in drug development, offering detailed experimental protocols and a quantitative summary of its therapeutic journey.
Introduction: The Golden Age of Chrysotherapy
Disodium aurothiomalate, an injectable gold compound, was a cornerstone of rheumatoid arthritis therapy for much of the 20th century. Its use in medicine, known as chrysotherapy, dates back to the 1920s when it was initially explored for the treatment of tuberculosis. In 1929, Jacques Forestier, a French physician, pioneered its use in RA, observing significant improvements in joint inflammation and pain.[1][2] For decades that followed, gold salts were among the few available disease-modifying antirheumatic drugs (DMARDs) and were considered a standard of care for progressive RA.[2] However, with the advent of more effective and less toxic therapies, such as methotrexate, in the late 1980s and 1990s, the use of disodium aurothiomalate has significantly declined.[2]
Mechanism of Action: Unraveling the Golden Effect
The precise mechanism of action of disodium aurothiomalate is not fully understood, but research has elucidated several key pathways through which it exerts its anti-inflammatory and immunomodulatory effects. It is believed that the gold ion (Au(I)) is the active component, which interacts with various biological molecules, particularly those containing sulfhydryl groups.
A significant aspect of its mechanism involves the modulation of macrophage and T-cell function. Disodium aurothiomalate has been shown to inhibit the activity of macrophages, key players in the inflammatory cascade of RA.[3] This includes a reduction in the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 (IL-1).[3] Furthermore, it has been demonstrated to interfere with the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammatory gene expression.[4][5] The inhibitory effect on NF-κB is thought to occur, at least in part, through the inhibition of IκB kinase (IKK), a key enzyme in the activation of this pathway.[6][7][8]
Additionally, disodium aurothiomalate may exert its effects by inhibiting T-cell responses to interleukin-2 (B1167480) (IL-2), a cytokine crucial for T-cell proliferation and activation.[9]
Signaling Pathway: Inhibition of NF-κB Activation
Caption: Inhibition of the NF-κB signaling pathway by disodium aurothiomalate.
Clinical Data
The clinical efficacy and safety of disodium aurothiomalate have been evaluated in numerous studies over several decades. While methodologies and reporting standards have evolved, a consistent picture of its therapeutic profile has emerged.
Efficacy in Rheumatoid Arthritis
Clinical trials have demonstrated that disodium aurothiomalate is superior to placebo in improving the signs and symptoms of RA.[10][11] However, its efficacy is generally considered modest compared to modern DMARDs.
Table 1: Summary of Efficacy Outcomes from a Controlled Clinical Trial
| Outcome Measure | Disodium Aurothiomalate | Placebo |
| Improvement in Tender Joints | Statistically Significant | - |
| Improvement in Joint Tenderness Score | Statistically Significant | - |
| Physician's Global Assessment of Disease Severity | Statistically Significant | - |
| Improvement in Swollen Joints | Statistically Significant | - |
| Reduction in Erythrocyte Sedimentation Rate (ESR) | Statistically Significant | - |
| Data synthesized from a prospective, controlled, double-blind multicenter trial.[11] |
Safety and Tolerability
A significant limitation to the use of disodium aurothiomalate is its side effect profile. Adverse drug reactions are common and can be severe, often leading to discontinuation of treatment.
Table 2: Frequency of Common Adverse Drug Reactions
| Adverse Reaction | Frequency | Action |
| Rash (often itchy) | Common | Withhold until discussed with specialist. |
| Stomatitis / Mouth Ulcers | Common | If mild, consider mouthwashes. If severe, discontinue. |
| Proteinuria / Hematuria | Common | If persistent and significant, discontinue. |
| Thrombocytopenia | Less Common | Withhold until discussed with specialist. |
| Leukopenia | Less Common | Withhold until discussed with specialist. |
| Nitritoid Reactions (dizziness, flushing, nausea) | Rare | Discontinue treatment. |
| Pulmonary Complications (dyspnea, dry cough) | Rare but serious | Refer to specialist. |
| Data compiled from clinical safety monitoring guidelines.[12] |
In a comparative study, withdrawal from treatment due to adverse reactions was significantly more frequent with disodium aurothiomalate (27%) compared to the oral gold compound auranofin (6%).[11]
Experimental Protocols
The following sections provide detailed methodologies for key preclinical experiments used to evaluate the efficacy and mechanism of action of disodium aurothiomalate.
In Vivo Model: Adjuvant-Induced Arthritis in Rats
The adjuvant-induced arthritis (AIA) model in rats is a widely used preclinical model for studying the pathology of rheumatoid arthritis and for evaluating potential therapeutic agents.
Protocol for Induction and Treatment of Adjuvant-Induced Arthritis
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Animal Model: Male Lewis or Sprague-Dawley rats, 6-12 weeks old, are commonly used due to their susceptibility to AIA.[3][13]
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Induction of Arthritis:
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Treatment Protocol:
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Disodium aurothiomalate is dissolved in sterile water for injection.
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Treatment can be initiated either prophylactically (at the time of or shortly after adjuvant injection) or therapeutically (after the onset of clinical signs of arthritis).
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A typical therapeutic dosing regimen involves intramuscular injections of disodium aurothiomalate at doses ranging from 1 to 10 mg/kg, administered daily or on alternate days for a period of 2-4 weeks.[14][15][16]
-
-
Assessment of Arthritis:
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Clinical Scoring: Arthritis severity is assessed daily or every other day using a macroscopic scoring system (e.g., 0-4 scale for each paw, based on erythema, swelling, and joint deformity).
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Paw Volume Measurement: Paw swelling is quantified using a plethysmometer.
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Histopathological Analysis: At the end of the study, ankle joints are collected, fixed in formalin, decalcified, and embedded in paraffin. Sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess inflammation, pannus formation, cartilage destruction, and bone erosion.
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Biomarker Analysis: Serum or plasma samples can be collected to measure levels of inflammatory cytokines (e.g., TNF-α, IL-1β) and other biomarkers of inflammation.
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Experimental Workflow: Adjuvant-Induced Arthritis Model
Caption: Workflow for evaluating disodium aurothiomalate in the rat adjuvant-induced arthritis model.
In Vitro Model: Macrophage Response to Disodium Aurothiomalate
This protocol outlines a method to assess the in vitro effects of disodium aurothiomalate on macrophage activation and cytokine production.
Protocol for In Vitro Macrophage Stimulation
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Cell Culture:
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Use a murine macrophage cell line (e.g., RAW 264.7) or primary bone marrow-derived macrophages (BMDMs).
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Culture cells in appropriate media (e.g., DMEM for RAW 264.7, RPMI-1640 for BMDMs) supplemented with fetal bovine serum and antibiotics.
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-
Macrophage Stimulation:
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Plate macrophages in multi-well plates and allow them to adhere.
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Pre-treat the cells with various concentrations of disodium aurothiomalate (e.g., 1-100 µg/mL) for a specified period (e.g., 1-2 hours).
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Stimulate the macrophages with a pro-inflammatory agent, such as lipopolysaccharide (LPS) from E. coli (e.g., 100 ng/mL), to induce an inflammatory response.[17][18]
-
-
Assessment of Macrophage Response:
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Cytokine Measurement: After a suitable incubation period (e.g., 24 hours), collect the cell culture supernatants. Measure the concentrations of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) using enzyme-linked immunosorbent assay (ELISA) or a multiplex cytokine assay.
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Nitric Oxide (NO) Production: Measure the accumulation of nitrite (B80452) (a stable metabolite of NO) in the culture supernatants using the Griess reagent assay.
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Gene Expression Analysis: Lyse the cells and extract total RNA. Perform quantitative real-time PCR (qRT-PCR) to measure the expression of genes encoding pro-inflammatory mediators.
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NF-κB Activation Assay: To assess the effect on the NF-κB pathway, nuclear extracts can be prepared, and NF-κB DNA binding activity can be measured using an electrophoretic mobility shift assay (EMSA) or a commercially available NF-κB p65 transcription factor assay kit.
-
Experimental Workflow: In Vitro Macrophage Assay
References
- 1. mims.com [mims.com]
- 2. The Effects of IKK-beta Inhibition on Early NF-kappa-B Activation and Transcription of Downstream Genes - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Aurothiomalate sodium, Myochrysine (gold sodium thiomalate) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
- 4. Study of anti-inflammatory action of aurothiomalate, an inhibitor of NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Effect of NF-κB inhibitor aurothiomalate on local inflammation in experimental Th1- and Th2-type immune response - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Inhibitory kappa B kinases as targets for pharmacological regulation - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Inhibition of IkB kinase and NF-kB by a novel synthetic compound SK 2009 - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Comparison of auranofin, gold sodium thiomalate, and placebo in the treatment of rheumatoid arthritis. A controlled clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Auranofin, gold sodium thiomalate, and placebo in the treatment of rheumatoid arthritis. Cooperative systematic studies of rheumatic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. rjah.nhs.uk [rjah.nhs.uk]
- 12. chondrex.com [chondrex.com]
- 13. Effective treatment of rat adjuvant-induced arthritis by celastrol - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Suppression of adjuvant-induced arthritis in the rat by gold sodium thiomalate - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Inhibitory effect of sodium aurothiomalate on a chronic inflammatory model in the rat - PMC [pmc.ncbi.nlm.nih.gov]
- 16. In vitro protocol for the optimal induction of inflammation in human monocyte cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. frontiersin.org [frontiersin.org]
- 18. Protocol for detecting macrophage-mediated cancer cell phagocytosis in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
